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Compound of Interest

Compound Name: Codeine-d3

Cat. No.: B161032

A Guide for Laboratory Professionals

The proper disposal of Codeine-d3, a deuterated analog of codeine, is a critical component of
laboratory safety and regulatory compliance. As a controlled substance, its disposal is
governed by stringent federal and institutional regulations to prevent diversion and
environmental contamination. This guide provides essential information for researchers,
scientists, and drug development professionals on the approved procedures for handling and
disposing of Codeine-d3.

Core Principles of Controlled Substance Disposal

The U.S. Drug Enforcement Administration (DEA) mandates strict protocols for the disposal of
controlled substances, including Codeine-d3. The primary objective is to render the substance
non-retrievable. It is illegal for Environmental Health and Safety (EHS) departments to take
possession of DEA-regulated substances from research labs.[1] Therefore, individual licensed
researchers are responsible for the entire lifecycle of the controlled substance, from acquisition
to disposal.[1]

All expired, unwanted, or unused Codeine-d3 must be securely stored in the same manner as
active inventory until it is properly disposed of.[2] It is a violation of regulations to abandon
controlled substances.[2]

Categorization of Codeine-d3 Waste
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For disposal purposes, Codeine-d3 waste can be categorized as follows:

Expired or Unwanted Stock: This includes any sealed or opened containers of Codeine-d3
that are past their expiration date or are no longer needed for research purposes.[3][4]

e Recoverable Waste: This refers to measurable amounts of Codeine-d3 remaining after an
experimental procedure, such as unused portions in a vial or syringe.[3]

¢ Non-Recoverable Waste: This consists of residual, trace amounts of Codeine-d3 that cannot
be drawn out of a container, such as an "empty" vial or syringe.[3]

» Contaminated Materials: This includes personal protective equipment (PPE), absorbent
pads, and other materials that have come into contact with Codeine-d3.

Approved Disposal Procedures

The appropriate disposal method for Codeine-d3 depends on the category of waste. The
following table summarizes the recommended procedures.
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Waste Category

Disposal Procedure

Key Requirements &
Documentation

Expired or Unwanted Stock

Transfer to a DEA-registered

reverse distributor.

- Contact your institution's EHS
department to coordinate with
an approved reverse
distributor.[3][4] - For Schedule
| or Il substances, a DEA Form
222 is required.[3] - Maintain
all records of the transfer for at

least two years.[1]

Recoverable Waste

On-site destruction using a
chemical digestion system

(e.g., Rx Destroyer™) or

transfer to a reverse distributor.

- On-site destruction must be
witnessed by two authorized
individuals.[3] - Record the
waste on a DEA Form 41.[3] -
The solidified contents of the
destruction system must be
disposed of as hazardous

waste.[3]

Non-Recoverable Waste

Discard the empty container in

a biohazard sharps container.

- The container must be truly
empty, with no recoverable
amount of the substance.[3] -
The disposal of the empty
container should be recorded
in the controlled substance

accountability record.[1]

Contaminated Materials

Dispose of as hazardous
chemical waste or
biohazardous waste,
depending on institutional

guidelines.

- Place materials in a
designated, labeled hazardous

waste container.[3]

Unacceptable Disposal Methods: It is strictly prohibited to dispose of Codeine-d3 by:

e Washing it down the sink.[3][5]
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e Placing it in regular trash or sharps containers (for recoverable amounts).[3]

e Mixing it with cat litter for regular disposal.[3]

Step-by-Step Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Codeine-d3.
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Codeine-d3 Disposal Workflow
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Complete Required
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v
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Codeine-d3 in a research setting.
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Experimental Protocols for On-Site Destruction

For recoverable waste, on-site destruction is a viable option. A common method involves the
use of a chemical digestion system. The following is a general protocol:

Objective: To render a recoverable amount of Codeine-d3 non-retrievable.
Materials:

Recoverable Codeine-d3 waste

Chemical digestion system (e.g., Rx Destroyer™)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

DEA Form 41

Two authorized personnel

Procedure:

o Preparation: Don appropriate PPE. Ensure the work area is well-ventilated.

o Witnessing: A second authorized individual must be present to witness the entire process.[3]

o Documentation (Initial): Both individuals must record the initial amount of Codeine-d3 to be
destroyed on the relevant usage logs and DEA Form 41.[3]

» Destruction: Carefully add the recoverable Codeine-d3 waste to the chemical digestion
bottle.

o Activation: Secure the cap and shake the bottle several times to activate the chemical
digestion process.

» Solidification: Once the bottle is full to the indicated line, add the hardener pellet provided
with the system to solidify the contents.
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» Final Disposal: After the contents have solidified, the bottle must be disposed of as
hazardous waste through your institution's EHS department.[3]

e Documentation (Final): Both witnesses must sign and date the completed DEA Form 41,
confirming the destruction of the specified amount of the controlled substance. File the form
according to your institution's and DEA's record-keeping requirements.

Disclaimer: This information is intended as a general guide. Researchers must always consult
and adhere to their institution's specific policies and procedures for controlled substance
disposal, as well as all applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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